2-Benzoylbenzene-1-sulfonic acid

• CAS No.: 91549-18-7
• Molecular Formula: C13H10O4S
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 2-benzoylbenzenesulfonic acid
• InChI: InChI=1S/C13H10O4S/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18(15,16)17/h1-9H,(H,15,16,17)
• InChI Key: DXPQDAHFCMBFMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC=C2S(=O)(=O)O

Description

2-Benzoylbenzene-1-sulfonic acid is an organic compound that features both a benzoyl group and a sulfonic acid group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzoylbenzene-1-sulfonic acid typically involves the sulfonation of benzophenone. The process can be carried out by heating benzophenone with concentrated sulfuric acid or fuming sulfuric acid. The reaction conditions may vary, but generally, the mixture is heated under reflux to ensure complete sulfonation .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of more efficient and scalable methods. One such method includes the use of chlorosulfonic acid on benzophenone, which allows for a more controlled and efficient sulfonation process .

Chemical Reactions Analysis

Types of Reactions

2-Benzoylbenzene-1-sulfonic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to a sulfonamide group.

Substitution: Electrophilic aromatic substitution reactions can occur, where the sulfonic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sulfur trioxide and fuming sulfuric acid are commonly used for sulfonation reactions.

Major Products

The major products formed from these reactions include sulfone derivatives, sulfonamide derivatives, and various substituted benzene compounds depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Benzoylbenzene-1-sulfonic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Benzoylbenzene-1-sulfonic acid involves its interaction with specific molecular targets. The sulfonic acid group can act as a strong acid, donating protons and participating in various chemical reactions. The benzoyl group can undergo electrophilic aromatic substitution reactions, allowing the compound to interact with different molecular pathways .

Comparison with Similar Compounds

Similar Compounds

Benzenesulfonic acid: Lacks the benzoyl group but has similar sulfonic acid functionality.

Benzophenone: Lacks the sulfonic acid group but has a similar benzoyl structure.

Sulfonylbenzenes: Compounds with sulfonyl groups attached to benzene rings.

Uniqueness

2-Benzoylbenzene-1-sulfonic acid is unique due to the presence of both benzoyl and sulfonic acid groups on the same benzene ring. This dual functionality allows it to participate in a wider range of chemical reactions and makes it a valuable intermediate in organic synthesis .